Cas no 828938-08-5 (1,3,2-Dithiastibolo[4,5-b][1,4]dithiin, 5,6-dihydro-2-phenyl-)
![1,3,2-Dithiastibolo[4,5-b][1,4]dithiin, 5,6-dihydro-2-phenyl- structure](https://www.kuujia.com/scimg/cas/828938-08-5x500.png)
828938-08-5 structure
Product name:1,3,2-Dithiastibolo[4,5-b][1,4]dithiin, 5,6-dihydro-2-phenyl-
1,3,2-Dithiastibolo[4,5-b][1,4]dithiin, 5,6-dihydro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dithiastibolo[4,5-b][1,4]dithiin, 5,6-dihydro-2-phenyl-
- 2-phenyl-5,6-dihydro-[1,3,2]dithiastibolo[4,5-b][1,4]dithiine
- 828938-08-5
- 2-Phenyl-5,6-dihydro-2H-[1,3,2]dithiastibolo[4,5-b][1,4]dithiine
- DTXSID70836075
-
- Inchi: InChI=1S/C6H5.C4H6S4.Sb/c1-2-4-6-5-3-1;5-3-4(6)8-2-1-7-3;/h1-5H;5-6H,1-2H2;/q;;+2/p-2
- InChI Key: HQXRNJKJYMXTFD-UHFFFAOYSA-L
- SMILES: C1CSC2=C(S1)S[Sb](S2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 377.86252g/mol
- Monoisotopic Mass: 377.86252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
1,3,2-Dithiastibolo[4,5-b][1,4]dithiin, 5,6-dihydro-2-phenyl- Related Literature
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Antoine Buchard,Michael R. Kember,Karl G. Sandeman,Charlotte K. Williams Chem. Commun., 2011,47, 212-214
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Emmanuel E. Nekongo,Pritha Bagchi,Christoph J. Fahrni,Vladimir V. Popik Org. Biomol. Chem., 2012,10, 9214-9218
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Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
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Hemant Gopee,Bo M. Petersen,Andrew D. Bond,Jan O. Jeppesen Chem. Commun., 2007, 4110-4112
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Tsz-Ki Lau,Philip C. Y. Chow,Ningning Wu,Dan Su,Huifeng Meng,Chao Ma,Tao Liu,Xinhui Zou,Kam Sing Wong,Xinhui Lu,He Yan J. Mater. Chem. A, 2020,8, 3676-3685
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Kerstin Eckert,Laurence Rongy,Anne De Wit Phys. Chem. Chem. Phys., 2012,14, 7337-7345
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Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
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